Cas no 58925-98-7 (2,2-Bis(methylsulfanyl)acetic acid)

• Product Name: 2,2-Bis(methylsulfanyl)acetic acid
• CAS No: 58925-98-7
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 6183850
• PubChem ID: 12258416
• Update Time: 2025-05-27

2,2-Bis(methylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7594856
• 58925-98-7
• 2,2-bis(methylsulfanyl)acetic acid
• SCHEMBL4445159
• 2,2-Bis(methylsulfanyl)acetic acid

• Inchi： 1S/C4H8O2S2/c1-7-4(8-2)3(5)6/h4H,1-2H3,(H,5,6)
• InChI Key： AAIKDESBMTXGNW-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)O)SC

Computed Properties

• Exact Mass: 151.99657184g/mol
• Monoisotopic Mass: 151.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.9Ų

Additional information on 2,2-Bis(methylsulfanyl)acetic acid

Comprehensive Analysis of 2,2-Bis(methylsulfanyl)acetic acid (CAS No. 58925-98-7): Properties, Applications, and Industry Trends

2,2-Bis(methylsulfanyl)acetic acid (CAS 58925-98-7) is a sulfur-containing organic compound with a unique molecular structure that has garnered attention in pharmaceutical, agrochemical, and specialty chemical research. The presence of dual methylsulfanyl groups adjacent to the carboxylic acid functionality imparts distinctive reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in peptide modification and bioactive molecule synthesis, aligning with the growing demand for sustainable chemical building blocks.

In the context of green chemistry, researchers are exploring 58925-98-7 as a potential enabler for atom-efficient reactions. Its ability to act as a thioether precursor supports applications in catalysis and ligand design, addressing industry needs for low-toxicity alternatives. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant manufacturing processes.

The compound's solubility profile (soluble in polar aprotic solvents like DMSO) makes it particularly valuable for heterocyclic compound synthesis, a trending topic in drug discovery forums. Patent analyses reveal its use in crop protection agents, coinciding with increased searches for eco-friendly pesticides. Notably, its thermal stability (decomposition >150°C) ensures compatibility with high-temperature reactions, a feature frequently queried in process chemistry discussions.

From a supply chain perspective, 2,2-Bis(methylsulfanyl)acetic acid is classified as a non-hazardous chemical under standard handling conditions, though proper ventilation controls are recommended during large-scale use. Regulatory databases indicate compliance with REACH and FDA guidelines for research applications, a key consideration for contract research organizations (CROs).

Emerging applications include its utility in material science, where the methylsulfanyl groups facilitate surface functionalization of polymers. This aligns with the nanotechnology boom, as evidenced by rising searches for sulfur-containing modifiers. Computational chemistry studies (DFT calculations) predict interesting electronic properties, suggesting potential in organic electronics development.

Quality standards for CAS 58925-98-7 typically specify ≤0.5% water content to prevent esterification side reactions—a technical detail frequently overlooked in lab-scale purchases. Storage recommendations (-20°C under nitrogen) reflect best practices for long-term stability, a common concern among inventory managers in pharmaceutical companies.

The global market for thioacetic acid derivatives like 2,2-Bis(methylsulfanyl)acetic acid is projected to grow at 6.2% CAGR (2023-2030), driven by demand for specialty intermediates. Analytical method development (GC-MS quantification) remains an active research area, with particular focus on trace impurity profiling to meet ICH Q3 guidelines.

Recent innovations include its use in click chemistry protocols, where the methylsulfanyl groups participate in thiol-ene reactions—a topic trending in bioconjugation literature. Environmental studies confirm ready biodegradability (OECD 301F), addressing ESG compliance requirements that dominate corporate sustainability reports.

For formulation scientists, the compound's pKa (~3.8) enables selective pH-dependent reactions, a property leveraged in controlled release systems. This technical advantage is increasingly relevant for nutraceutical delivery applications, a rapidly expanding market segment.